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Compound of Interest

Compound Name: GR 87389

Cat. No.: B124744

Efforts to identify the specific chemical "GR 87389" have been unsuccessful. Without a
definitive identification and the corresponding Safety Data Sheet (SDS), providing specific
disposal instructions would be hazardous and contrary to laboratory safety protocols. The
following provides essential, immediate safety and logistical information for the handling and
disposal of an unidentified chemical substance in a laboratory setting.

This guidance is intended for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring personnel safety and regulatory
compliance.

Immediate Actions for Unknown Substances

If you have a container with a substance labeled "GR 87389" or any other unidentified
chemical, the primary objective is to ensure safety and prevent exposure or environmental
contamination.

» Do Not Handle: Avoid any direct contact with the substance. Do not open the container.

 |solate the Area: Secure the location where the container is stored to prevent unauthorized
access.

o Consult Internal Resources: Immediately contact your institution's Environmental Health and
Safety (EHS) department or the designated Chemical Hygiene Officer. They are trained to
manage unknown substances and will have established protocols.
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o Gather Information: Collect any available information about the container and its contents,
such as the date it was received, the laboratory it was found in, and any associated
experiments. This information may aid in its identification.

General Disposal Plan for Unidentified Chemicals

The disposal of an unknown chemical is a multi-step process that must be managed by trained
professionals. The following outlines a typical workflow.
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Step Action Key Considerations

o Contact your institution's EHS
1 Notification ) )
department immediately.

EHS professionals will conduct
a preliminary hazard

2 Hazard Assessment assessment based on visual
inspection and any available

information.

The unknown substance will
be segregated from other

3 Segregation chemicals in a designated and
secure hazardous waste

storage area.

EHS may need to arrange for
o analytical testing to identify the
4 Identification . _
chemical's properties and

composition.

Once identified, the chemical
will be profiled for proper

5 Waste Profiling disposal in accordance with
local, state, and federal

regulations.

The waste will be packaged in
) ) appropriate containers and
6 Packaging & Labeling
labeled as hazardous waste

with all required information.

A certified hazardous waste
) disposal company will
7 Disposal ] ]
transport the material for final

treatment and disposal.
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Experimental Protocols for Unknown Substance
Identification

Should your EHS department require analytical support for identification, they will likely follow
protocols that may include:

o Fourier-Transform Infrared Spectroscopy (FTIR): To identify functional groups and potentially

match the substance to a spectral library.

o Gas Chromatography-Mass Spectrometry (GC-MS): For volatile or semi-volatile organic
compounds to separate and identify components.

 Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): To determine the elemental

composition, particularly for inorganic substances.

It is critical that these analyses are performed only by trained personnel in a controlled
laboratory environment.

Logical Workflow for Handling an Unidentified
Chemical

The following diagram illustrates the decision-making process when an unidentified chemical is
discovered in a laboratory setting.
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Caption: Workflow for handling an unidentified laboratory chemical.

By following these procedures and relying on the expertise of your institution's safety
professionals, you can ensure the safe and compliant management of unidentified chemical
substances, building a culture of safety and trust within your laboratory environment.

« To cite this document: BenchChem. [Unidentified Substance: Proper Disposal Procedures for
Unknown Chemicals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124744#gr-87389-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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